Cas no 2229210-32-4 (3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2,2-dimethylpropanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2,2-dimethylpropanoic acid
• CAS No: 2229210-32-4
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 6027892
• PubChem ID: 165833330
• Update Time: 2025-05-27

3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2,2-dimethylpropanoic acid
• 2229210-32-4
• 3-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}-2,2-dimethylpropanoic acid
• EN300-1896424

• Inchi： 1S/C13H20N2O4/c1-12(2,3)19-11(18)15-7-9(14-8-15)6-13(4,5)10(16)17/h7-8H,6H2,1-5H3,(H,16,17)
• InChI Key： BXYZRKJNANCNBP-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CC(C(=O)O)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2,2-dimethylpropanoic acid

Comprehensive Overview of 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2,2-dimethylpropanoic acid (CAS No. 2229210-32-4)

The compound 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2,2-dimethylpropanoic acid (CAS No. 2229210-32-4) is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butoxy carbonyl (Boc)-protected imidazole ring and a 2,2-dimethylpropanoic acid moiety, makes it a valuable intermediate in drug discovery and development. Researchers and chemists frequently search for this compound due to its role in synthesizing bioactive molecules, particularly in the fields of peptide chemistry and small-molecule therapeutics.

In recent years, the demand for Boc-protected intermediates like 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2,2-dimethylpropanoic acid has surged, driven by advancements in targeted drug delivery and precision medicine. This compound is often explored in the context of protease inhibitors and enzyme modulators, aligning with the growing interest in personalized healthcare solutions. Its stability under mild conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhance its utility in modern laboratories.

From a structural perspective, the imidazole ring in this compound is a key pharmacophore, contributing to its interactions with biological targets. The Boc group serves as a protective shield for the imidazole nitrogen, ensuring selective reactivity during multi-step syntheses. Meanwhile, the 2,2-dimethylpropanoic acid segment introduces steric hindrance, which can influence the compound's binding affinity and metabolic stability—a critical consideration in medicinal chemistry.

The synthesis of 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2,2-dimethylpropanoic acid typically involves carbodiimide-mediated coupling or esterification reactions, followed by purification via column chromatography. Its characterization relies on techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity, which is essential for reproducible results in downstream applications.

Beyond pharmaceuticals, this compound has garnered attention in material science for its potential in designing functional polymers and supramolecular assemblies. Its dual functionality—combining a heterocyclic aromatic system with a carboxylic acid group—enables diverse chemical modifications, making it a versatile building block for innovative materials. Researchers investigating bio-inspired materials or smart coatings often explore derivatives of this compound.

As the scientific community continues to prioritize green chemistry and sustainable synthesis, 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2,2-dimethylpropanoic acid is also being evaluated for its environmental footprint. Efforts to optimize its production using catalytic methods or biocatalysis reflect broader trends toward reducing waste and energy consumption in chemical manufacturing.

In summary, 3-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2,2-dimethylpropanoic acid (CAS No. 2229210-32-4) stands at the intersection of cutting-edge research and industrial application. Its multifaceted properties cater to the evolving needs of drug development, material innovation, and sustainable chemistry, making it a compound of enduring relevance in the scientific landscape.